Cas no 21963-22-4 (Methanaminium, N-ethylidyne-)

• Product Name: Methanaminium, N-ethylidyne-
• CAS No: 21963-22-4
• MF: C₃H₆N
• MW: 56.0864405632019
• CID: 1405122
• PubChem ID: 166614
• Update Time: 2025-04-20

Methanaminium, N-ethylidyne- Chemical and Physical Properties

Names and Identifiers

• Methanaminium, N-ethylidyne-
• N-methylacetonitrilium
• 21963-22-4
• DTXSID60276562

• Inchi： 1S/C3H6N/c1-3-4-2/h1-2H3/q+1
• InChI Key： LIEZQUVDZGBRDG-UHFFFAOYSA-N
• SMILES： [N+](#CC)C

Computed Properties

• Exact Mass: 56.05008
• Monoisotopic Mass: 56.050024196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 52.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36